
TCO-PEG6-NHS Ester: A Comprehensive
Technical Guide for Bioconjugation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TCO-PEG6-NHS ester

Cat. No.: B15543264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of TCO-PEG6-NHS ester, a
heterobifunctional crosslinker at the forefront of bioconjugation and drug development. This

document details its chemical properties, mechanism of action, and applications, with a focus

on providing practical experimental protocols and quantitative data to enable its effective use in

research and development.

Introduction to TCO-PEG6-NHS Ester
TCO-PEG6-NHS ester is a versatile chemical tool designed for the precise modification of

biomolecules. It features three key components:

A trans-cyclooctene (TCO) group: A strained alkene that serves as a highly reactive

dienophile in bioorthogonal "click chemistry" reactions.

A polyethylene glycol (PEG) spacer: A six-unit PEG chain (PEG6) that enhances aqueous

solubility, increases flexibility, and reduces steric hindrance during conjugation.

An N-hydroxysuccinimide (NHS) ester: An amine-reactive functional group that enables

covalent attachment to primary amines (e.g., lysine residues) on proteins, antibodies, and

other biomolecules.
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This unique combination of functionalities allows for a two-step bioconjugation strategy. First,

the NHS ester is used to label a biomolecule of interest with the TCO moiety. Subsequently, the

TCO-labeled biomolecule can be rapidly and specifically reacted with a molecule containing a

tetrazine group through an inverse-electron-demand Diels-Alder (IEDDA) reaction. This

bioorthogonal approach is renowned for its high efficiency, specificity, and biocompatibility,

making it ideal for applications in complex biological systems.

Physicochemical and Reactivity Data
A clear understanding of the physicochemical properties and reactivity of TCO-PEG6-NHS
ester is crucial for its successful application. The following tables summarize key quantitative

data.

Physicochemical Properties
Property Value Source(s)

Chemical Formula C₂₈H₄₆N₂O₁₂ [1]

Molecular Weight 602.68 g/mol [1]

CAS Number 2353409-96-6 [1]

Purity >95% [1]

Solubility Soluble in DMSO, DMF, DCM [1]

Storage Conditions -20°C, desiccated [1]

Shelf Life

Limited; prone to isomerization

and hydrolysis. Recommended

for short-term storage.

[1][2]

Reactivity and Stability
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Parameter Description Value/Condition Source(s)

NHS Ester Reactivity

Reacts with primary

amines to form stable

amide bonds.

Optimal pH 7.2-8.5 [3]

NHS Ester Half-life

Hydrolysis competes

with the amine

reaction and is pH-

dependent.

~4-5 hours at pH 7.0

(0°C); ~10 minutes at

pH 8.6 (4°C)

[3]

TCO-Tetrazine

Reaction

Inverse-electron-

demand Diels-Alder

(IEDDA)

cycloaddition.

Exceptionally fast and

bioorthogonal.
[3]

TCO-Tetrazine

Kinetics

Second-order rate

constant.
Up to 1 x 10⁶ M⁻¹s⁻¹ [3]

TCO Stability

Can isomerize to the

less reactive cis-

cyclooctene (CCO)

form.

Sensitive to trace

metals (e.g., copper)

and high

concentrations of

thiols.

[3]

Mechanism of Action and Experimental Workflows
The utility of TCO-PEG6-NHS ester lies in its ability to facilitate a two-stage bioconjugation

process. The following diagrams illustrate the key chemical reactions and a typical

experimental workflow for antibody conjugation.

Chemical Reactions
The first step involves the reaction of the NHS ester with a primary amine on a biomolecule,

such as a lysine residue on an antibody.
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TCO-PEG6-NHS ester

Biomolecule

TCO-labeled Biomolecule ByproductTCO-PEG6-O-(C=O)-NHS
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Reaction of TCO-PEG6-NHS ester with a primary amine.

Once the biomolecule is labeled with the TCO group, it can undergo a rapid and specific IEDDA

reaction with a tetrazine-functionalized molecule.

TCO-labeled Biomolecule

Tetrazine Probe

Conjugate ByproductTCO-Protein

Protein-Conjugate-Probe

+ Tetrazine-Probe

Tetrazine-Probe

N2 (gas)- N2

Click to download full resolution via product page

TCO-tetrazine inverse-electron-demand Diels-Alder (IEDDA) reaction.

Experimental Workflow for Antibody Conjugation
The following diagram outlines a typical workflow for labeling an antibody with TCO-PEG6-NHS
ester and subsequent purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [TCO-PEG6-NHS Ester: A Comprehensive Technical
Guide for Bioconjugation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543264#what-is-tco-peg6-nhs-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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